Cas no 252973-46-9 (Benzoic acid, 4-[(4-methoxyphenyl)thio]-)
![Benzoic acid, 4-[(4-methoxyphenyl)thio]- structure](https://ossimg.kuujia.com/scimg/253000/252973-46-9x500.png)
252973-46-9 structure
Product Name:Benzoic acid, 4-[(4-methoxyphenyl)thio]-
CAS No:252973-46-9
MF:C14H12O3S
MW:260.308282852173
MDL:MFCD17946262
CID:1424900
PubChem ID:11288431
Update Time:2025-11-06
Benzoic acid, 4-[(4-methoxyphenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(4-methoxyphenyl)thio]-
- 4-(4-methoxyphenyl)sulfanylbenzoic acid
- 252973-46-9
- SCHEMBL6932815
- 4-[(4-methoxyphenyl) sulfanyl]benzoic acid
- A1-05410
- 4-(4-methoxyphenylsulfanyl)benzoic acid
- AKOS011514492
- DTXSID00461334
- VEQLAPRSSMRJRW-UHFFFAOYSA-N
-
- MDL： MFCD17946262
- Inchi： 1S/C14H12O3S/c1-17-11-4-8-13(9-5-11)18-12-6-2-10(3-7-12)14(15)16/h2-9H,1H3,(H,15,16)
- InChI Key： VEQLAPRSSMRJRW-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)OC)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 260.05076
- Monoisotopic Mass: 260.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 46.53
Benzoic acid, 4-[(4-methoxyphenyl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 178267-2.500g |
4-(4-Methoxyphenyl)sulfanylbenzoic acid, 95% |
252973-46-9 | 95% | 2.500g |
$1320.00 | 2023-09-10 |
Benzoic acid, 4-[(4-methoxyphenyl)thio]- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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